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Compound of Interest

Compound Name: Fmoc-Ser(HPO3Bzl)-OH

Cat. No.: B557376 Get Quote

Essential Safety and Handling Guide for Fmoc-
Ser(HPO3Bzl)-OH
For researchers, scientists, and professionals in drug development, the safe handling and

disposal of specialized chemical reagents like Fmoc-Ser(HPO3Bzl)-OH are paramount. This

guide provides immediate, essential safety protocols, operational procedures, and disposal

plans to ensure laboratory safety and logistical efficiency.

Chemical Identifier and Properties

Safety Operating Guide

Check Availability & Pricing
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Property Value

Chemical Name
N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-

[hydroxy(phenylmethoxy)phosphinyl]-L-serine

Synonyms
Fmoc-O-(benzylphospho)-L-serine, Fmoc-

Ser(PO3BzlH)-OH

CAS Number 158171-14-3

Molecular Formula C25H24NO8P

Molecular Weight 497.43 g/mol

Appearance White to off-white solid powder

Storage

Store at -20°C for long-term storage (up to 3

years). Can be stored at 4°C for up to 2 years.

[1]

Hazard Identification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Fmoc-Ser(HPO3Bzl)-OH is classified as causing serious eye irritation.[1] As a

powdered substance, it also poses a risk of dust inhalation, which may cause respiratory tract

irritation.

Signal Word: Warning

Hazard Statement:

H319: Causes serious eye irritation.[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Fmoc-Ser(HPO3Bzl)-OH,

the following personal protective equipment is mandatory:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://www.benchchem.com/product/b557376?utm_src=pdf-body
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-powdered-hazardous-drugs
https://www.benchchem.com/product/b557376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile gloves).

Prevents skin contact with the

chemical.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Prevents inhalation of the

powdered chemical, especially

during weighing and transfer.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of Fmoc-
Ser(HPO3Bzl)-OH.

Preparation:

Ensure that a current Safety Data Sheet (SDS) for Fmoc-Ser(HPO3Bzl)-OH is readily

accessible.

Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.

Confirm that an eyewash station and safety shower are unobstructed and operational.

Assemble all necessary equipment and reagents before handling the compound.

Handling:

Don the required personal protective equipment (PPE) as outlined in the table above.

When weighing and transferring the solid, do so carefully to avoid generating dust.
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Use appropriate, clean tools (e.g., spatulas) for handling the powder.

Keep the container tightly sealed when not in use to prevent contamination and moisture

absorption.

In Case of Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 20

minutes, holding the eyelids open.[2][3] Seek immediate medical attention from an eye

specialist.[2][3]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.

Accidental Release/Spill:

Evacuate the immediate area and restrict access.

Wearing appropriate PPE, including respiratory protection, cover the spill with a wet

absorbent material to prevent dust from becoming airborne.[1]

Carefully sweep the absorbed material into a designated, labeled waste container.[4]

Decontaminate the spill area with a suitable laboratory detergent.

For large spills, or if you are not trained in spill cleanup, evacuate the area and contact

your institution's environmental health and safety department.[1]

Disposal Plan
Proper disposal of Fmoc-Ser(HPO3Bzl)-OH and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Characterization:

Unused or waste Fmoc-Ser(HPO3Bzl)-OH is considered chemical waste. Due to its

organophosphate and benzyl components, it may be classified as hazardous waste.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent (e.g., methanol or

ethanol). The rinsate should be collected and disposed of as chemical waste.

After triple-rinsing, the container can be disposed of according to institutional guidelines

for non-hazardous laboratory waste.

Chemical Waste Disposal:

Collect all waste containing Fmoc-Ser(HPO3Bzl)-OH in a clearly labeled, sealed, and

compatible waste container.

The label should include the chemical name, "Hazardous Waste," and any other

information required by your institution.

Store the waste container in a designated, secure, and well-ventilated area, away from

incompatible materials.

Arrange for pickup and disposal by your institution's licensed hazardous waste disposal

service. Do not dispose of this chemical down the drain or in regular trash.
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Safe Handling Workflow for Fmoc-Ser(HPO3Bzl)-OH
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Caption: Workflow for the safe handling of Fmoc-Ser(HPO3Bzl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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